Cas no 612511-76-9 (ethyl 3-({(tert-butoxy)carbonylamino}methyl)-1,2,4-oxadiazole-5-carboxylate)

• Product Name: ethyl 3-({(tert-butoxy)carbonylamino}methyl)-1,2,4-oxadiazole-5-carboxylate
• CAS No: 612511-76-9
• MF: C₁₁H₁₇N₃O₅
• MW: 271.269782781601
• CID: 499697
• PubChem ID: 50742305
• Update Time: 2025-04-19

ethyl 3-({(tert-butoxy)carbonylamino}methyl)-1,2,4-oxadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-5-carboxylicacid, 3-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, ethyl ester
• Ethyl 3-((tert-butoxycarbonylamino)methyl)-1,2,4-oxadiazole-5-carboxylate
• ethyl 3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-1,2,4-oxadiazole-5-carboxylate
• 3-(tert-butoxycarbonylamino-methyl)-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
• ethyl 3-({(tert-butoxy)carbonylamino}methyl)-1,2,4-oxadiazole-5-carboxylate
• Ethyl 3-{[(tert-butoxycarbonyl)amino]methyl}-1,2,4-oxadiazole-5-carboxylate
• DTXSID30678857
• ethyl 3-(((tert-butoxycarbonyl)amino)methyl)-1,2,4-oxadiazole-5-carboxylate
• SCHEMBL3564101
• A15689
• 612511-76-9
• FT-0713392
• ethyl 3-(tert-butoxycarbonylaminomethyl)-1,2,4-oxadiazole-5-carboxylate
• F1905-6484
• AKOS004910686
• ethyl 3-((tert-butoxycarbonyl)methyl)-1,2,4-oxadiazole-5-carboxylate

• Inchi： 1S/C11H17N3O5/c1-5-17-9(15)8-13-7(14-19-8)6-12-10(16)18-11(2,3)4/h5-6H2,1-4H3,(H,12,16)
• InChI Key： IVGXDXNPUVNZRK-UHFFFAOYSA-N
• SMILES： O(C(NCC1=NOC(C(=O)OCC)=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 271.11700
• Monoisotopic Mass: 271.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2
• XLogP3: 1.2

Experimental Properties

• PSA: 103.55000
• LogP: 1.66190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles